Cas no 1261990-02-6 (5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol
• CAS No: 1261990-02-6
• MF: C₁₃H₇F₅O₂
• MW: 290.185501337051
• MDL: MFCD18316270
• CID: 2767936
• PubChem ID: 53221993
• Update Time: 2025-05-22

5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316270
• 3',4'-Difluoro-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• 1261990-02-6
• 5-(3,4-DIFLUOROPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• DTXSID60686581
• 5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol, 95%
• 5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316270
• Inchi： 1S/C13H7F5O2/c14-11-2-1-7(5-12(11)15)8-3-9(19)6-10(4-8)20-13(16,17)18/h1-6,19H
• InChI Key： NUJVXZIKWBLTJK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=C(C=C(C=1)OC(F)(F)F)O)F

Computed Properties

• Exact Mass: 290.03662027Da
• Monoisotopic Mass: 290.03662027Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol

5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol: A Comprehensive Overview

The compound 5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol, identified by the CAS number 1261990-02-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of phenolic compounds, characterized by the presence of a hydroxyl group (-OH) attached to an aromatic ring. The molecule's structure is further distinguished by the substitution of two fluorine atoms on the 3,4-positions of one phenyl ring and a trifluoromethoxy group (-OCF₃) on the other ring. These substituents impart unique chemical and physical properties to the compound, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol in drug discovery and material science. The fluorine atoms in the molecule contribute to increased lipophilicity and stability, which are desirable traits in pharmaceuticals. Additionally, the trifluoromethoxy group is known to enhance electronic effects, potentially influencing the compound's reactivity and bioavailability. Researchers have explored its potential as a precursor for synthesizing more complex molecules with therapeutic applications.

The synthesis of 5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. The precise control of reaction conditions is crucial to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have provided more sustainable pathways for its production, aligning with global efforts to reduce environmental impact.

In terms of physical properties, 5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum shows strong absorption bands due to conjugation within the aromatic rings, which can be exploited for sensing applications or as a component in optoelectronic devices.

The compound's electronic properties make it a promising candidate for use in organic electronics. Studies have demonstrated its ability to act as an electron-deficient acceptor material in heterojunction devices, such as field-effect transistors (FETs) and photovoltaic cells. The incorporation of fluorine atoms enhances charge transport characteristics, potentially improving device performance.

Beyond its electronic applications, 5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol has shown potential in catalysis. Its ability to coordinate with metal ions makes it a viable ligand for transition metal catalysts used in hydrogenation and oxidation reactions. Recent research has focused on optimizing these catalytic systems for industrial-scale processes.

In summary, 5-(3,4-Difluorophenyl)-3-trifluoromethoxyphenol, with its unique structural features and versatile properties, continues to be a focal point in scientific research across multiple disciplines. From drug development to advanced materials science, this compound exemplifies the importance of fluorinated aromatic systems in modern chemistry.